Cas no 101713-87-5 (8-Iodo-4-Chromanone)

• Product Name: 8-Iodo-4-Chromanone
• CAS No: 101713-87-5
• MF: C₉H₇IO₂
• MW: 274.055155038834
• CID: 136648
• PubChem ID: 43479560
• Update Time: 2025-04-19

8-Iodo-4-Chromanone Chemical and Physical Properties

Names and Identifiers

• 8-Iodo-4-Chromanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-8-iodo-
• 8-iodo-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-8-iodo
• 8-iodanyl-2,3-dihydrochromen-4-one
• 8-iodo-chroman-4-one
• 8-Jod-chroman-4-on
• 8-iodo-3,4-dihydro-2H-1-benzopyran-4-one
• AKOS009513473
• A800442
• DTXSID20656083
• 101713-87-5
• 8-Iodochroman-4-one
• FT-0652012
• 8-Iodo-2,3-dihydro-4H-1-benzopyran-4-one

• Inchi： 1S/C9H7IO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3H,4-5H2
• InChI Key： CEYSCNMVDXJFMW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C(CCOC=21)=O

Computed Properties

• Exact Mass: 273.94900
• Monoisotopic Mass: 273.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.879
• Boiling Point: 359.135 °C at 760 mmHg
• Flash Point: 170.999 °C
• Refractive Index: 1.648
• PSA: 26.30000
• LogP: 2.25640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones